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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144

In-Depth Technical Guide to Disperse Red 177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of Disperse Red 177, a significant monoazo dye belonging to the benzothiazole
class. The information is curated for professionals in research and development.

Core Chemical Data

The fundamental physicochemical properties of Disperse Red 177 are summarized below,
providing a quick reference for researchers.

Property Value Source
Molecular Formula C20H18N604S [L1[21[31[4]15]
Molecular Weight 438.46 g/mol [L1121[31[41[5]
CAS Number 58051-98-2 [1][2]
Appearance Red powder [6][7]
Solubility Insoluble in water [61[7]

Synthesis Protocol
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The synthesis of Disperse Red 177 is a two-stage process involving diazotization followed by
a coupling reaction.[1][2] This method is a common pathway for producing azo dyes.

Experimental Methodology

1. Diazotization of 2-amino-6-nitrobenzothiazole:
e Add 400g of phosphoric acid (H3PO4) to a diazotization reaction vessel.

 Increase the temperature to 60-65 °C and add 2-amino-6-nitrobenzothiazole, stirring until it
dissolves completely.

e Cool the mixture to room temperature and add 50g of a cosolvent.
e Continue cooling to 0-5 °C.

e Slowly add 12g of sodium nitrite (NaNO2) over a period of 1-2 hours, maintaining the
temperature between 0-5 °C.

» Allow the reaction to proceed for an additional 3 hours at 0-5 °C.

o Destroy any excess sodium nitrite. The resulting diazo solution is ready for the next step.[1]
2. Coupling Reaction:

 In a separate coupling reaction flask, add 200g of water and 0.2g of a dispersant.

o While stirring, add 71g of an acetic acid solution (50%) of N-cyanoethyl-N-acetoxyethyl
aniline.

 After ensuring full dispersion, add 40g of hydrochloric acid (HCI) and cool the mixture to 0
°C.

e Add the previously prepared diazo solution dropwise over 1-1.5 hours, maintaining the
temperature between 0-5 °C.

e Continue the reaction for 10 hours at 0-5 °C.[1]

3. Product Isolation and Purification:
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Raise the temperature of the reaction mixture to 38 °C.

Add a sufficient amount of water.

Filter the resulting precipitate.

Wash the collected solid with water.

Dry the product to obtain the final Disperse Red 177.[1]

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of Disperse Red 177, from

starting materials to the final product.
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Figure 1: Synthesis Workflow of Disperse Red 177

Click to download full resolution via product page

Caption: Synthesis Workflow of Disperse Red 177
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581144?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Disperse%20Red%20177
http://www.worlddyevariety.com/disperse-dyes/disperse-red-177.html
https://www.alfa-chemistry.com/disperse-red-177-cas-58051-98-2-item-184639.htm
https://www.biosynth.com/p/FD173101/68133-69-7-disperse-red-177
https://www.chembk.com/en/chem/C.I.%20Disperse%20Red%20177%20press%20cake
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2820431.htm
https://enochdye.com/pigments/tds/?color283.html
https://enochdye.com/pigments/tds/?color283.html
https://www.benchchem.com/product/b1581144#molecular-formula-and-weight-of-disperse-red-177
https://www.benchchem.com/product/b1581144#molecular-formula-and-weight-of-disperse-red-177
https://www.benchchem.com/product/b1581144#molecular-formula-and-weight-of-disperse-red-177
https://www.benchchem.com/product/b1581144#molecular-formula-and-weight-of-disperse-red-177
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581144?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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